Cas no 91428-19-2 (N-(2-Bromobenzyl)-N-ethylethanamine)

N-(2-Bromobenzyl)-N-ethylethanamine structure
91428-19-2 structure
Product Name:N-(2-Bromobenzyl)-N-ethylethanamine
CAS No:91428-19-2
MF:C11H16BrN
MW:242.155442237854
MDL:MFCD08276026
CID:996398
PubChem ID:10083076
Update Time:2025-04-20

N-(2-Bromobenzyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(DIETHYLAMINOMETHYL)-BROMOBENZENE
    • N-(2-Bromobenzyl)-N-ethylethanamine
    • N-[(2-bromophenyl)methyl]-N-ethylethanamine
    • <o-Brom-benzyl>-diethylamin
    • 2-bromo-N,N-diethylbenzylamine
    • N,N-diethyl-2-bromobenzylamine
    • (2-Bromobenzyl)-diethylamine
    • DTXSID50435363
    • UWEZDHCFQTZVMZ-UHFFFAOYSA-N
    • (2-Bromo-benzyl)-diethyl-amine
    • AM87421
    • N10121
    • 2-(diethylaminomethyl)phenyl bromide
    • AKOS009027433
    • 91428-19-2
    • SCHEMBL4049148
    • MFCD08276026
    • MDL: MFCD08276026
    • Inchi: 1S/C11H16BrN/c1-3-13(4-2)9-10-7-5-6-8-11(10)12/h5-8H,3-4,9H2,1-2H3
    • InChI Key: UWEZDHCFQTZVMZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN(CC)CC

Computed Properties

  • Exact Mass: 241.04700
  • Monoisotopic Mass: 241.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.29090

N-(2-Bromobenzyl)-N-ethylethanamine Pricemore >>

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